Cas no 56367-24-9 (5-(propan-2-yl)-1H-pyrazol-3-amine)
56367-24-9 structure
Product Name:5-(propan-2-yl)-1H-pyrazol-3-amine
CAS No:56367-24-9
MF:C6H11N3
MW:125.171640634537
MDL:MFCD08061035
CID:89895
PubChem ID:2769527
Update Time:2025-04-18
5-(propan-2-yl)-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-Isopropyl-1H-pyrazol-3-amine
- 3-AMINO-5-ISOPROPYL-1H-PYRAZOLE
- 5-propan-2-yl-1H-pyrazol-3-amine
- 3-iso-propyl-1h-pyrazol-5-amine
- 5-amino-3-isopropyl-1H-pyrazole
- 5-amino-3-isopropylpyrazole
- 5-amino-3-methylethylpyrazole
- 5-isopropyl-2H-pyrazol-3-ylamine
- 5-isopropyl-2H-pyrazole-3-ylamine
- 3-isopropyl-1H-pyrazol-5-aMine
- 5-(propan-2-yl)-1H-pyrazol-3-amine
- AKOS025395247
- AMY21286
- AKOS009235517
- CS-0067912
- INSBBZDRQQVATI-UHFFFAOYSA-N
- MFCD08061035
- CHEMBL4586875
- (5-isopropyl-1H-pyrazol-3-yl)-amine
- 3-(propan-2-yl)-1H-pyrazol-5-amine
- 2426705-83-9
- 1028842-81-0
- AB32153
- 3-amino-5-isopropylpyrazole
- 1H-Pyrazol-3-amine, 5-(1-methylethyl)-
- DTXSID70377751
- 5-Isopropyl-1H-pyrazol-3-ylamine
- SY019935
- EN300-55040
- 56367-24-9
- AKOS016007659
- 5-Amino-3-(1-methylethyl)pyrazole
- NCGC00336568-01
- SCHEMBL237217
- 3-isopropyl-IH-pyrazol-5-amine
- FT-0709683
- MFCD07368951
- A913584
- Z360149362
- AB01329880-02
- TS-01644
- J-512724
- STL301572
- 3-ISOPROPYL-1H-PYRAZOL-5-YLAMINE
- DB-022601
-
- MDL: MFCD08061035
- Inchi: 1S/C6H11N3/c1-4(2)5-3-6(7)9-8-5/h3-4H,1-2H3,(H3,7,8,9)
- InChI Key: INSBBZDRQQVATI-UHFFFAOYSA-N
- SMILES: N1C(=CC(N)=N1)C(C)C
Computed Properties
- Exact Mass: 125.09500
- Monoisotopic Mass: 125.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 92.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.7A^2
- XLogP3: 1
Experimental Properties
- Color/Form: Liquid
- Density: 1.104
- Boiling Point: 299.7°C at 760 mmHg
- Flash Point: 160.3°C
- Refractive Index: 1.57
- PSA: 54.70000
- LogP: 1.69650
5-(propan-2-yl)-1H-pyrazol-3-amine Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P305+P351+P338
- Storage Condition:Room temperature
5-(propan-2-yl)-1H-pyrazol-3-amine Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(propan-2-yl)-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 021514-1g |
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56367-24-9 | 95% | 1g |
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| Alichem | A049005010-5g |
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$181.26 | 2023-09-01 | |
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| Alichem | A049005010-100g |
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56367-24-9 | 95+% | 5g |
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| Chemenu | CM118987-10g |
5-Amino-3-isopropylpyrazole |
56367-24-9 | 95+% | 10g |
$162 | 2021-08-06 | |
| Chemenu | CM118987-25g |
5-Amino-3-isopropylpyrazole |
56367-24-9 | 95+% | 25g |
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| TRC | I873453-100mg |
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56367-24-9 | 100mg |
$ 64.00 | 2023-04-15 |
5-(propan-2-yl)-1H-pyrazol-3-amine Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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